Cas no 1351800-17-3 (N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide
• CAS No: 1351800-17-3
• MF: C₁₇H₁₃ClN₄O₃
• MW: 356.763122320175
• CID: 4591946
• Update Time: 2025-05-20

N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1-[(4-nitrophenyl)methyl]-1H-imidazole-4-carboxamide
• 1H-Imidazole-4-carboxamide, N-(4-chlorophenyl)-1-[(4-nitrophenyl)methyl]-
• N-(4-Chlorophenyl)-1-(4-nitrobenzyl)-1h-imidazole-4-carboxamide
• N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C17H13ClN4O3/c18-13-3-5-14(6-4-13)20-17(23)16-10-21(11-19-16)9-12-1-7-15(8-2-12)22(24)25/h1-8,10-11H,9H2,(H,20,23)
• InChI Key： JVCGOPRBYKQELR-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C([N+]([O-])=O)C=C2)C=C(C(NC2=CC=C(Cl)C=C2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide

N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1351800-17-3, commonly referred to as N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a imidazole ring core, a 4-chlorophenyl group, and a 4-nitrobenzyl substituent. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly due to their ability to interact with biological targets such as enzymes and receptors. The imidazole ring in this compound serves as a versatile scaffold, enabling the molecule to exhibit diverse pharmacological properties. For instance, the presence of the 4-chlorophenyl group enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability. Meanwhile, the 4-nitrobenzyl substituent introduces electron-withdrawing effects, potentially modulating the compound's reactivity and selectivity towards specific biological targets.

One of the most exciting developments involving this compound is its potential application in anticancer therapy. Researchers have demonstrated that N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide exhibits significant cytotoxic activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For example, studies have shown that the compound can effectively suppress the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these enzymes, the compound may offer a novel approach to combating cancer progression.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. The imidazole ring in the molecule plays a pivotal role in modulating inflammatory responses by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide could be a valuable addition to the arsenal of anti-inflammatory agents, particularly for conditions characterized by chronic inflammation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the imidazole ring through condensation reactions and subsequent functionalization with the 4-chlorophenyl and 4-nitrobenzyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational flexibility, and stability under various conditions. Such information is invaluable for understanding how the compound interacts with biological systems and for guiding further optimization efforts.

Looking ahead, ongoing research aims to explore additional therapeutic applications of this compound. For instance, its potential as an antimicrobial agent is currently under investigation due to its ability to disrupt bacterial cell membranes and inhibit key microbial enzymes. Furthermore, researchers are exploring ways to enhance its pharmacokinetic properties through structural modifications, such as adding solubility-enhancing groups or improving its metabolic stability.

In conclusion, N-(4-chlorophenyl)-1-(4-nitrobenzyl)-1H-imidazole-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with promising biological activities across multiple therapeutic areas, position it as a compelling candidate for future drug development efforts. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.